N'-(4-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzohydrazide

• IUPAC Name: N'-(4-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzohydrazide
• InChI: InChI=1S/C16H14ClN3O3S/c1-22-10-6-4-7-11(23-2)13(10)15(21)19-20-16-18-14-9(17)5-3-8-12(14)24-16/h3-8H,1-2H3,(H,18,20)(H,19,21)
• InChI Key: BDKHRZREMMHSDH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)OC)C(=O)NNC2=NC3=C(S2)C=CC=C3Cl
• Molecular Formula: C16H14ClN3O3S
• Molecular Weight: 363.8 g/mol
• CAS No.: 851979-36-7

Description

N-(4-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzohydrazide, also known as N-Chloro-BTB, is a synthetic compound used in various scientific research applications. It has been widely studied in recent years due to its unique properties, which enable it to be used in a variety of laboratory experiments.

Scientific Research Applications

N'-(4-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzohydrazide has been used in various scientific research applications, such as in the study of the mechanism of action of enzymes and proteins, and in the study of biochemical and physiological processes. Additionally, it has been used in the development of new drugs, as well as in the design of new catalysts for various reactions.

Mechanism of Action

The mechanism of action of N'-(4-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzohydrazide is not fully understood. However, it is believed that it acts by inhibiting the activity of certain enzymes and proteins, as well as by affecting the biochemical and physiological processes in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have a number of effects on various biochemical and physiological processes. For example, it has been shown to inhibit the activity of certain enzymes and proteins, as well as to affect the metabolism of certain molecules. Additionally, it has been shown to have anti-inflammatory, anti-fungal, and anti-bacterial properties.

Advantages and Limitations for Lab Experiments

N'-(4-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzohydrazide has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is stable in a wide range of temperatures and pH levels. Additionally, it is non-toxic and has low levels of toxicity. However, there are some limitations to using this compound in laboratory experiments. For example, it is not very soluble in water, and it is not very stable in organic solvents.

Future Directions

There are several potential future directions for the use of N'-(4-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzohydrazide. One of the most promising is its potential use in the development of new drugs. Additionally, it could be used in the design of new catalysts for various reactions, and it could be used to study the mechanism of action of enzymes and proteins. Furthermore, it could be used to study the biochemical and physiological processes in the body, and it could be used to develop new methods for treating various diseases.

Synthesis Methods

N'-(4-chloro-1,3-benzothiazol-2-yl)-2,6-dimethoxybenzohydrazide is synthesized through a multi-step process. The first step is the condensation reaction of 4-chloro-1,3-benzothiazol-2-yl chloride and 2,6-dimethoxybenzohydrazide in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction yields the desired this compound product. The second step is the purification of the product, which is accomplished by recrystallization of the compound from a suitable solvent.